Cas no 2092715-82-5 (2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol)

• Product Name: 2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol
• CAS No: 2092715-82-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5723250
• PubChem ID: 137027748
• Update Time: 2023-10-26

2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026714796
• 2092715-82-5
• 2-methyl-6-(3-methylbenzyl)pyrimidin-4-ol
• F1967-4139
• starbld0013168
• 4(3H)-Pyrimidinone, 2-methyl-6-[(3-methylphenyl)methyl]-
• 2-Methyl-6-(3-methylbenzyl)pyrimidin-4-ol

• Inchi： 1S/C13H14N2O/c1-9-4-3-5-11(6-9)7-12-8-13(16)15-10(2)14-12/h3-6,8H,7H2,1-2H3,(H,14,15,16)
• InChI Key： YCHBNCFHARMNJS-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC2C=CC=C(C)C=2)N=C(C)N1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 356.0±45.0 °C(Predicted)
• pka: 9.60±0.50(Predicted)